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Compound of Interest

Compound Name:
Tert-butyldimethylsilyl

trifluoromethanesulfonate

Cat. No.: B140502 Get Quote

Essential Safety and Handling Guide for Tert-
butyldimethylsilyl Trifluoromethanesulfonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Tert-butyldimethylsilyl trifluoromethanesulfonate (TBDMS-OTf). Adherence to these

procedures is essential for ensuring laboratory safety and operational integrity.

Tert-butyldimethylsilyl trifluoromethanesulfonate is a highly reactive silylating agent and a

flammable, corrosive liquid.[1] It causes severe skin burns, eye damage, and is harmful if

swallowed.[1][2][3] This substance is also moisture-sensitive and may cause respiratory

irritation.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against the hazards associated with

TBDMS-OTf. The following equipment is mandatory when handling this chemical:

Eye and Face Protection: Chemical splash goggles that meet ANSI Z.87.1 standards are

required.[4] A face shield should be worn over safety glasses, particularly when there is a

risk of splashing or a highly exothermic reaction.[4][5]
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Skin Protection:

Gloves: Chemical-resistant gloves are essential.[6] While disposable nitrile gloves offer

initial protection, it is crucial to consult the manufacturer's chemical resistance guide for

suitability against TBDMS-OTf.[4] Immediately remove and dispose of gloves upon

contamination.[4]

Protective Clothing: A flame-retardant and antistatic lab coat should be worn and fully

buttoned to cover as much skin as possible.[4] An apron and sleeves made of chemical-

resistant material are also recommended.[5] All clothing worn in the lab should be made of

natural fibers like cotton and avoid synthetic materials such as polyester.[4]

Footwear: Closed-toe, closed-heel shoes made of a chemical-resistant material are

mandatory.[4][7]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[2] If engineering controls are insufficient to maintain exposure below

permissible limits, a NIOSH/MSHA or European Standard EN 149 approved respirator with

an organic vapor filter is required.[1][4]
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Property Value Reference

Molecular Formula C7H15F3O3SSi [2][3]

Molecular Weight 264.33 g/mol [2]

Appearance Colorless to light yellow liquid [3][8]

Boiling Point 65-67 °C (12 mmHg) [9]

Flash Point 36 °C [9]

Density 1.15 g/cm³ [9]

GHS Hazard Classifications

Flammable Liquid (Category

3), Skin Corrosion/Irritation

(Category 1B), Serious Eye

Damage/Eye Irritation

(Category 1), Acute Oral

Toxicity (Category 4), Specific

target organ toxicity - single

exposure (respiratory tract

irritation)

[1][10]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.[1]
Work exclusively within a certified chemical fume hood to minimize inhalation exposure.[2]
Assemble all necessary equipment and reagents before introducing TBDMS-OTf.
Ground and bond all containers and receiving equipment to prevent static discharge.
Use only non-sparking tools and explosion-proof equipment.[2]

2. Handling:

Keep the container of TBDMS-OTf tightly closed when not in use.
The reagent is moisture-sensitive; handle under an inert atmosphere (e.g., nitrogen or
argon).[11]
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Dispense the liquid carefully to avoid splashes.
Do not eat, drink, or smoke in the handling area.[1]

3. In Case of a Spill:

Evacuate unnecessary personnel from the area.[12]
Remove all sources of ignition.[2]
Ventilate the area.
Absorb the spill with an inert, non-combustible material such as sand, silica gel, or an acid
binder.[1]
Collect the absorbed material into a suitable, closed container for disposal.[2]

4. First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, including under
the eyelids. Seek immediate medical attention.[1]
Skin Contact: Immediately remove all contaminated clothing and shoes. Wash the affected
area with soap and plenty of water for at least 15 minutes. Seek immediate medical
attention.[1]
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.
Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Disposal Plan
All waste containing TBDMS-OTf must be treated as hazardous waste.

Collect waste in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

Dispose of the waste through an approved hazardous waste disposal facility, following all

local, state, and federal regulations.[12]

Workflow for Safe Handling of TBDMS-OTf

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC209860050&productDescription=TERT-BUTYLDIMETHYLSILYL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://s3.amazonaws.com/gelest/sds/SIB1967.0_GHS+US_English+US.pdf
https://www.fishersci.ie/store/msds?partNumber=10012760&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AC209860050&productDescription=TERT-BUTYLDIMETHYLSILYL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=10012760&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AC209860050&productDescription=TERT-BUTYLDIMETHYLSILYL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC209860050&productDescription=TERT-BUTYLDIMETHYLSILYL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://s3.amazonaws.com/gelest/sds/SIB1967.0_GHS+US_English+US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of Tert-butyldimethylsilyl Trifluoromethanesulfonate
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Caption: A logical workflow for the safe handling of TBDMS-OTf.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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